Cas no 1354000-82-0 (N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide)

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide is a specialized chiral amide compound featuring a piperidine core with a (S)-2-aminopropionyl substituent and cyclopropylacetamide functionality. Its structural complexity offers potential advantages in medicinal chemistry, including enhanced binding selectivity and metabolic stability due to the constrained cyclopropyl group and stereospecific amino acid-derived moiety. The compound’s modular design allows for further derivatization, making it a versatile intermediate in drug discovery, particularly for targeting protease or receptor-based pathways. Its well-defined stereochemistry ensures reproducibility in pharmacological applications, while the piperidine scaffold contributes to improved bioavailability and CNS permeability. Suitable for research in peptide mimetics and small-molecule therapeutics.

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide structure

1354000-82-0 structure

Product Name:N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide

CAS No:1354000-82-0

MF:C₁₄H₂₅N₃O₂

MW:267.367203474045

CID:2163224

Update Time:2025-08-05

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

- N-[1-((s)-2-amino-propionyl)-piperidin-4-ylmethyl]-n-cyclopropyl-acetamide
- (S)-N-((1-(2-Aminopropanoyl)piperidin-4-yl)methyl)-N-cyclopropylacetamide
- AM95650
- N-[1-((S)-2-aminopropanyl)piperidin-4-ylmethyl]-N-cyclopropylacetamide
- N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide
- Inchi： 1S/C14H25N3O2/c1-10(15)14(19)16-7-5-12(6-8-16)9-17(11(2)18)13-3-4-13/h10,12-13H,3-9,15H2,1-2H3/t10-/m0/s1
- InChI Key： STXWPVUPPGWRDL-JTQLQIEISA-N
- SMILES： O=C(C)N(CC1CCN(C([C@H](C)N)=O)CC1)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 347
Topological Polar Surface Area: 66.6

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	084845-500mg	N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide	1354000-82-0		500mg	￡694.00	2022-02-28
Chemenu	CM498277-1g	(S)-N-((1-(2-Aminopropanoyl)piperidin-4-yl)methyl)-N-cyclopropylacetamide	1354000-82-0	97%	1g	$1378	2022-09-03

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide: A Comprehensive Overview

The compound N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide (CAS No. 1354000-82-0) is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a piperidine ring, an amino acid derivative, and a cyclopropyl group. The combination of these structural elements contributes to its distinctive chemical properties and functional versatility.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as stereoselective synthesis and peptide coupling. The (S)-configuration of the amino acid residue plays a critical role in determining the compound's stereochemical properties, which are essential for its biological activity. Researchers have demonstrated that this configuration enhances the molecule's ability to interact with specific biological targets, making it a promising candidate for drug development.

One of the most intriguing aspects of N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide is its potential in the field of pharmacology. Studies have shown that this compound exhibits selective binding to certain receptors, suggesting its utility in treating conditions such as neurological disorders or inflammatory diseases. Moreover, its cyclopropyl group introduces rigidity into the molecule, which can improve its pharmacokinetic profile by enhancing bioavailability and stability.

From a synthetic perspective, the construction of this compound involves multiple steps, including the synthesis of the piperidine derivative and subsequent coupling reactions. The use of protecting groups and catalytic agents has been instrumental in achieving high yields and purity. Recent research has also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining product quality.

In terms of applications, N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide has shown promise in materials science as well. Its unique structure allows for the formation of supramolecular assemblies, which can be tailored for specific functions such as drug delivery or catalysis. Additionally, its chiral nature makes it a valuable component in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its broader applicability across different industries. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new potentials for N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide, solidifying its position as a key molecule in modern chemistry.